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Compound of Interest

Compound Name: Fluanisone-d4

CAS No.: 1794737-47-5

Cat. No.: B586966

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding Fluanisone-d4
Fluanisone-d4 is the deuterated form of Fluanisone, a typical antipsychotic and sedative

belonging to the butyrophenone chemical class.[1] Fluanisone is utilized in the treatment of

schizophrenia and mania.[1] It is also a component, in combination with fentanyl, of the

injectable veterinary formulation Hypnorm®, used for rodent analgesia during short surgical

procedures.[2][3] The incorporation of deuterium, a stable, non-radioactive isotope of hydrogen,

is a strategic modification that can alter a compound's metabolic profile, often by slowing down

metabolic processes due to the kinetic isotope effect.[4] While deuterated compounds are

generally considered to have a similar toxicological profile to their non-deuterated counterparts,

their altered pharmacokinetics necessitate a thorough understanding of their safe handling.[4]

[5] This guide provides a comprehensive overview of the safety, handling, and emergency

procedures for Fluanisone-d4, treating it as a potent pharmaceutical compound.

Section 1: Chemical and Physical Properties
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A clear understanding of the chemical and physical properties of Fluanisone-d4 is fundamental

to its safe handling and use in a research setting.

Property Value Source

Chemical Name

1-(4-fluorophenyl)-4-[4-(2-

methoxyphenyl)piperazin-1-

yl]butan-1-one-d4

Inferred from Fluanisone

Synonyms Fluanison-d4, Haloanison-d4 Inferred from Fluanisone

CAS Number
1480-19-9 (for non-deuterated

Fluanisone)
[6]

Molecular Formula C₂₁H₂₁D₄FN₂O₂ Inferred from Fluanisone

Molecular Weight 360.47 g/mol (approx.) Inferred from Fluanisone

Appearance
Not explicitly available; likely a

solid
General chemical knowledge

Solubility Soluble in DMSO [7]

Section 2: Hazard Identification and Toxicological
Profile
As a butyrophenone antipsychotic, Fluanisone-d4 should be handled as a potent compound

with potential psychoactive effects. The toxicological profile is extrapolated from its non-

deuterated form and the general properties of its chemical class.

GHS Classification (Predicted)

Acute Toxicity, Oral: Category 4 (Harmful if swallowed)[8]

Specific Target Organ Toxicity - Repeated Exposure: Category 2 (May cause damage to

organs through prolonged or repeated exposure)[8]

Reproductive Toxicity: Category 1B (May damage fertility or the unborn child)[8]
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Hazard to the Aquatic Environment, Chronic: Category 2 (Toxic to aquatic life with long

lasting effects)[9]

Primary Routes of Exposure:

Inhalation

Skin contact

Eye contact

Ingestion

Toxicological Effects:

Fluanisone and other butyrophenones act as antagonists of central dopamine (D2), serotonin,

histamine, and muscarinic M1 receptors, as well as peripheral alpha 1 and alpha 2 receptors.

[10] Overdose or significant exposure can lead to:

Central Nervous System (CNS) Depression: Manifesting as sedation, drowsiness, dizziness,

and in severe cases, coma.[7][10]

Cardiovascular Effects: Orthostatic hypotension (a drop in blood pressure upon standing)

and tachycardia (rapid heart rate).[10] Some butyrophenones can cause QT interval

prolongation.[11]

Anticholinergic Effects: Dry mouth, blurred vision, urinary retention.[10]

Extrapyramidal Symptoms: Though rare in acute overdose, prolonged exposure to

butyrophenones can lead to movement disorders.[11]

The deuteration in Fluanisone-d4 is not expected to introduce new toxicological hazards but

may alter the onset, duration, and intensity of these effects due to changes in metabolism.[4]

[12]

Section 3: Safe Handling and Personal Protective
Equipment (PPE)
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Given its classification as a potent pharmaceutical compound, a multi-layered approach to

containment and personal protection is essential.[13][14]

Engineering Controls
Primary Containment: All handling of solid Fluanisone-d4 should be conducted in a certified

chemical fume hood, glove box, or other ventilated enclosure to minimize inhalation

exposure.[15]

Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE) Workflow
The selection of PPE is critical for minimizing exposure. The following workflow should be

followed:

Risk Assessment

PPE Selection

Handling Fluanisone-d4 Assess Risk of
Aerosol Generation

Low Risk
(e.g., weighing in enclosure) Low 

High Risk
(e.g., potential for spills,

large quantities)

 High 

Standard PPE:
- Safety Goggles

- Lab Coat
- Double Nitrile Gloves

Enhanced PPE:
- Chemical Splash Goggles

- Disposable Coveralls
- Double Nitrile Gloves
- Respiratory Protection

(e.g., N95 or higher)

Safe Handling
Complete

Proceed with
Handling

Proceed with
Handling

Click to download full resolution via product page

Caption: PPE Selection Workflow for Fluanisone-d4 Handling.

Hygiene Practices
Wash hands thoroughly after handling.
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Do not eat, drink, or smoke in laboratory areas.

Remove contaminated clothing and wash before reuse.

Section 4: Storage and Stability
Proper storage is crucial to maintain the integrity of Fluanisone-d4.

Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Incompatible Materials: Avoid strong oxidizing agents.[16]

Stability: Stable under recommended storage conditions.

Section 5: Emergency Procedures
A clear and practiced emergency response plan is critical when working with potent

compounds.

Spill Response
Evacuate: Immediately evacuate the affected area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further spread of the spill using appropriate absorbent materials. Avoid

generating dust.

Clean-up: Wear appropriate PPE. Carefully collect the spilled material into a sealed

container for disposal.

Decontaminate: Clean the spill area thoroughly.

First Aid Measures
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Route of Exposure

Immediate Actions

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Remove contaminated clothing.
Flush skin with plenty of water for at least 15 minutes. Immediately flush eyes with plenty of water for at least 15 minutes. Do NOT induce vomiting.

Rinse mouth with water.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First Aid Response to Fluanisone-d4 Exposure.

Section 6: Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or foam.

Specific Hazards: May emit toxic fumes under fire conditions.

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Section 7: Disposal Considerations
Dispose of waste in accordance with local, state, and federal regulations. Fluanisone-d4
should be treated as hazardous waste.

Conclusion
Fluanisone-d4, while a valuable tool in research, requires careful and informed handling due

to its potent psychoactive properties. By understanding its toxicological profile, implementing

robust engineering controls, consistently using appropriate personal protective equipment, and
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being prepared for emergencies, researchers can work safely and effectively with this

compound. This guide serves as a foundational document for developing laboratory-specific

standard operating procedures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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